
Thermodynamic Properties of Butyl Decanoate:
An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl decanoate

Cat. No.: B1668121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Butyl decanoate (C₁₄H₂₈O₂), also known as butyl caprate, is an ester recognized for its

characteristic fruity aroma.[1] It is found in various fruits and is utilized as a flavoring agent.[1]

Beyond its applications in the food and fragrance industries, butyl decanoate serves as a

valuable compound in scientific research, particularly in the study of esterification reactions and

biocatalytic processes.[1] This technical guide provides a comprehensive overview of the core

thermodynamic properties of butyl decanoate, detailed experimental protocols for their

determination, and visualizations of its primary synthesis pathways.

Core Thermodynamic and Physical Properties
The thermodynamic and physical properties of butyl decanoate are crucial for its application in

various scientific and industrial processes. A summary of these properties is presented below,

compiled from various sources.
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Property Value Conditions

Molecular Weight 228.37 g/mol

Boiling Point 274.00 to 275.00 °C @ 760.00 mmHg[2][3]

123 °C @ 4 mmHg

Melting Point Not specified

Density 0.86 g/mL @ 20 °C

0.85800 to 0.86400 g/cm³ @ 25.00 °C

0.861 g/mL

Refractive Index 1.430 n20/D

1.42700 to 1.43300 @ 20.00 °C

Vapor Pressure 0.005000 mmHg @ 25.00 °C (estimated)

Flash Point 136 °C

120.00 °C (TCC)

Solubility
Soluble in alcohol. Insoluble in

water.

0.3631 mg/L in water @ 25 °C (estimated)

LogP (o/w) 5.880 (estimated)

Synthesis of Butyl Decanoate
Butyl decanoate can be synthesized through two primary methods: acid-catalyzed Fischer

esterification and enzymatic synthesis.

Acid-Catalyzed Fischer Esterification
This common method involves the reaction of decanoic acid with butanol in the presence of a

strong acid catalyst, such as sulfuric acid. The reaction is typically heated to drive the

equilibrium towards the formation of the ester and water.
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Acid-Catalyzed Fischer Esterification Workflow

Enzymatic Synthesis
An alternative, greener approach utilizes lipases as biocatalysts for the transesterification of

fats or oils containing decanoic acid with butanol. This method operates under milder

conditions and can offer higher selectivity.

Triglyceride (source of Decanoic Acid) + Butanol

Reaction Medium
(e.g., Solvent-free or Organic Solvent)

Lipase (biocatalyst)

Mild Conditions
(e.g., 40-60 °C)

Butyl Decanoate + Glycerol

Click to download full resolution via product page

Enzymatic Synthesis Workflow for Butyl Decanoate

Experimental Protocols
Accurate determination of thermodynamic properties is essential for the reliable application of

butyl decanoate in research and development. The following are detailed methodologies for

key experiments.

Determination of Boiling Point (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The Thiele tube method is a common and efficient technique for this measurement.
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Sample Preparation: A small amount of butyl decanoate is placed in a small test tube. An

inverted capillary tube, sealed at one end, is then placed inside the test tube containing the

sample.

Apparatus Setup: The test tube assembly is attached to a thermometer. The entire setup is

then immersed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

Heating: The Thiele tube is gently heated. As the temperature rises, the air trapped in the

capillary tube will expand and exit as a slow stream of bubbles.

Observation: Heating is continued until a continuous and rapid stream of bubbles emerges

from the capillary tube. At this point, the heating is stopped.

Boiling Point Determination: The liquid in the Thiele tube is allowed to cool. The boiling point

is the temperature at which the stream of bubbles ceases, and the liquid is just about to be

drawn back into the capillary tube.

Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance. A pycnometer, a flask with a precisely

known volume, is used for accurate density measurements.

Preparation: A clean and dry pycnometer is weighed accurately.

Sample Filling: The pycnometer is filled with butyl decanoate, ensuring no air bubbles are

trapped. The stopper is inserted, and any excess liquid is carefully wiped from the exterior.

Weighing: The filled pycnometer is weighed.

Calculation: The mass of the butyl decanoate is determined by subtracting the mass of the

empty pycnometer from the mass of the filled pycnometer. The density is then calculated by

dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Viscosity (Rotational Viscometer)
Viscosity measures a fluid's resistance to flow. A rotational viscometer is a common instrument

for this purpose.
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Instrument Setup: The rotational viscometer is calibrated according to the manufacturer's

instructions. A suitable spindle is selected based on the expected viscosity of butyl
decanoate.

Sample Preparation: A sample of butyl decanoate is placed in a container, and the

temperature is controlled to the desired value.

Measurement: The spindle is immersed in the liquid to the specified depth. The motor is

started, and the spindle rotates at a constant speed.

Data Acquisition: The viscometer measures the torque required to rotate the spindle, which is

proportional to the viscosity of the fluid. This torque reading is then converted to a viscosity

value (typically in centipoise, cP, or Pascal-seconds, Pa·s).

Determination of Specific Heat Capacity (Method of
Mixtures)
Specific heat capacity is the amount of heat required to raise the temperature of a unit mass of

a substance by one degree. The method of mixtures in a calorimeter is a standard technique

for its determination.

Calorimeter Preparation: A known mass of a liquid with a known specific heat capacity (e.g.,

water) is placed in a calorimeter. The initial temperature is recorded.

Sample Heating: A known mass of butyl decanoate is heated to a specific, higher

temperature.

Mixing: The heated butyl decanoate is quickly transferred to the calorimeter containing the

cooler liquid. The mixture is gently stirred, and the final equilibrium temperature is recorded.

Calculation: By applying the principle of conservation of energy (heat lost by the hot liquid

equals the heat gained by the cooler liquid and the calorimeter), the specific heat capacity of

butyl decanoate can be calculated.

Determination of Thermal Conductivity (Transient Hot
Wire Method)
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Thermal conductivity is the property of a material to conduct heat. The transient hot wire

method is a precise technique for liquids.

Apparatus: The setup consists of a thin platinum wire submerged in the liquid sample. This

wire acts as both a heating element and a resistance thermometer.

Measurement Principle: A step voltage is applied to the wire, causing its temperature to rise.

The rate of this temperature increase is dependent on the thermal conductivity of the

surrounding fluid.

Data Analysis: The change in the wire's resistance over time is measured, which

corresponds to its temperature change. The thermal conductivity is then calculated from the

transient temperature response of the wire.

Determination of Vapor Pressure (Static Method)
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases at a given temperature.

Sample Preparation: A sample of purified butyl decanoate is placed in a container

connected to a pressure measurement device (manometer).

Evacuation: The container is evacuated to remove any foreign gases.

Equilibrium: The system is allowed to reach thermal and phase equilibrium at a controlled

temperature.

Pressure Measurement: The pressure of the vapor phase in the container is measured at

different temperatures to obtain the vapor pressure curve.

Conclusion
This technical guide provides a consolidated resource on the thermodynamic properties of

butyl decanoate, catering to the needs of researchers and professionals in drug development

and other scientific fields. The presented data, structured for clarity, along with detailed

experimental protocols and visual workflows for synthesis, aims to facilitate a deeper

understanding and more effective utilization of this compound in various applications. The
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methodologies described offer standardized approaches to verify and expand upon the existing

knowledge of butyl decanoate's physical and chemical behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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